N-(3,4-dichlorophenyl)-2-[3-(trifluoromethyl)-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl]acetamide

• Molecular Formula: C15H12Cl2F3N3O
• Molecular Weight: 378.2 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-2-[3-(trifluoromethyl)-5,6-dihydro-4H-cyclopenta[c]pyrazol-1-yl]acetamide
• InChI: InChI=1S/C15H12Cl2F3N3O/c16-10-5-4-8(6-11(10)17)21-13(24)7-23-12-3-1-2-9(12)14(22-23)15(18,19)20/h4-6H,1-3,7H2,(H,21,24)
• InChI Key: DGOPNJSGDYZQGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(N=C2C(F)(F)F)CC(=O)NC3=CC(=C(C=C3)Cl)Cl

Description

N-(3,4-DICHLOROPHENYL)-2-[3-(TRIFLUOROMETHYL)-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOL-1-YL]ACETAMIDE is a complex organic compound characterized by the presence of dichlorophenyl and trifluoromethyl groups

Preparation Methods

The synthesis of N-(3,4-DICHLOROPHENYL)-2-[3-(TRIFLUOROMETHYL)-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOL-1-YL]ACETAMIDE typically involves multiple steps, including the formation of intermediate compounds. The synthetic route often starts with the preparation of the cyclopenta[c]pyrazole core, followed by the introduction of the trifluoromethyl group and the dichlorophenyl group. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to ensure high yield and purity of the final product. Industrial production methods may involve large-scale reactions in specialized reactors to accommodate the complex synthesis process .

Chemical Reactions Analysis

N-(3,4-DICHLOROPHENYL)-2-[3-(TRIFLUOROMETHYL)-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOL-1-YL]ACETAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. .

Scientific Research Applications

N-(3,4-DICHLOROPHENYL)-2-[3-(TRIFLUOROMETHYL)-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOL-1-YL]ACETAMIDE has diverse applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of N-(3,4-DICHLOROPHENYL)-2-[3-(TRIFLUOROMETHYL)-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOL-1-YL]ACETAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved in these interactions are complex and depend on the specific context of its use .

Comparison with Similar Compounds

N-(3,4-DICHLOROPHENYL)-2-[3-(TRIFLUOROMETHYL)-1H,4H,5H,6H-CYCLOPENTA[C]PYRAZOL-1-YL]ACETAMIDE can be compared with other similar compounds, such as:

N-(3,4-Dichlorophenyl)-3-(trifluoroMethyl)benzaMide: Shares similar structural features but differs in its chemical properties and applications.

Trifluoromethyl ketones: These compounds also contain the trifluoromethyl group and are used in various chemical reactions and applications.

This compound’s uniqueness lies in its specific combination of functional groups, which confer distinct chemical and biological properties.